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Compound of Interest

Compound Name:

DL-

Dipalmitoylphosphatidylcholine-

d62

Cat. No.: B15553811 Get Quote

In-Depth Technical Guide: DPPC-d62
For researchers, scientists, and professionals in drug development, understanding the

fundamental properties of deuterated lipids is crucial for a variety of applications, including

neutron scattering, mass spectrometry-based lipidomics, and studies of lipid membrane

dynamics. This guide provides a concise overview of the molecular characteristics of 1,2-

dipalmitoyl-sn-glycero-3-phosphocholine-d62 (DPPC-d62), a deuterated analog of the common

phospholipid DPPC.

Core Molecular Data
The key difference between DPPC-d62 and its non-deuterated counterpart, DPPC, lies in the

substitution of 62 hydrogen atoms with deuterium in the two palmitoyl chains. This isotopic

labeling significantly increases the molecular weight of the lipid without appreciably altering its

chemical properties or physical behavior in lipid bilayers. This makes it an invaluable tool for

biophysical studies where isotopic contrast is required.

The table below summarizes the molecular formula and weight for both DPPC-d62 and DPPC,

providing a clear comparison for experimental design and data analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15553811?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Molecular Formula Molecular Weight ( g/mol )

DPPC-d62 C₄₀H₁₈D₆₂NO₈P[1][2][3] 796.4[1][2][3], 796.42[4]

DPPC C₄₀H₈₀NO₈P[5][6][7] 734.0[5], 734.04[6][7]

Experimental Considerations
The selection of DPPC-d62 for an experiment is primarily driven by the need for isotopic

labeling. For instance, in small-angle neutron scattering (SANS) experiments, the significant

difference in neutron scattering length density between hydrogen and deuterium allows for

contrast variation studies. This enables researchers to highlight specific components within a

complex lipid mixture or a lipid-protein system. In mass spectrometry, the known mass shift of

DPPC-d62 serves as a precise internal standard for the quantification of endogenous DPPC.

No experimental protocols or signaling pathways are directly associated with the fundamental

molecular properties of DPPC-d62 itself. The application of this deuterated lipid is

methodology-dependent, and detailed experimental protocols would be specific to the

techniques being employed (e.g., SANS, NMR, mass spectrometry).

Logical Relationship: Isotopic Labeling
The relationship between DPPC and DPPC-d62 is a straightforward isotopic substitution. This

can be visualized as a simple transformation.

DPPC
(C₄₀H₈₀NO₈P)

DPPC-d62
(C₄₀H₁₈D₆₂NO₈P)

Isotopic Substitution
(62H → 62D)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://fbreagents.com/product/dppc-d62/
https://www.caymanchem.com/product/28751/1-2-dipalmitoyl-d62-sn-glycero-3-pc
https://www.biomol.com/products/chemicals/lipids/1-2-dipalmitoyl-d62-sn-glycero-3-pc-cay28751-5
https://fbreagents.com/product/dppc-d62/
https://www.caymanchem.com/product/28751/1-2-dipalmitoyl-d62-sn-glycero-3-pc
https://www.biomol.com/products/chemicals/lipids/1-2-dipalmitoyl-d62-sn-glycero-3-pc-cay28751-5
https://www.sigmaaldrich.com/JP/ja/product/avanti/860355p
https://www.chemimpex.com/products/01843
https://www.selleckchem.com/products/dipalmitoyl-sn-glycero-3-phosphocholine.html
https://cymitquimica.com/products/48-37-1600/63-89-8/12-dipalmitoyl-sn-glycero-3-phosphatidylcholine/
https://www.chemimpex.com/products/01843
https://www.selleckchem.com/products/dipalmitoyl-sn-glycero-3-phosphocholine.html
https://cymitquimica.com/products/48-37-1600/63-89-8/12-dipalmitoyl-sn-glycero-3-phosphatidylcholine/
https://www.benchchem.com/product/b15553811?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relationship between DPPC and its deuterated form, DPPC-d62.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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